Cas no 955791-76-1 (N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylcyclopentanecarboxamide)

• Product Name: N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylcyclopentanecarboxamide
• CAS No: 955791-76-1
• MF: C₁₉H₂₈N₂O
• MW: 300.438425064087
• CID: 6305632
• PubChem ID: 16837236
• Update Time: 2025-05-30

N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylcyclopentanecarboxamide
• N-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]cyclopentanecarboxamide
• AKOS024634904
• F2271-0221
• 955791-76-1
• N-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)cyclopentanecarboxamide
• N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]cyclopentanecarboxamide

• Inchi： 1S/C19H28N2O/c1-2-21-13-5-8-17-14-15(9-10-18(17)21)11-12-20-19(22)16-6-3-4-7-16/h9-10,14,16H,2-8,11-13H2,1H3,(H,20,22)
• InChI Key： GIESTAWDHKFZFP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NCCC1C=CC2=C(C=1)CCCN2CC

Computed Properties

• Exact Mass: 300.220163521g/mol
• Monoisotopic Mass: 300.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Additional information on N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylcyclopentanecarboxamide

N-CAS No. 955791-76-1: A Comprehensive Overview of N-[2-(1-Ethyltetrahydroquinolinyl)ethyl]cyclopentanecarboxamide

The compound with CAS No. 955791-76-1, known as N-[2-(1-Ethyltetrahydroquinolinyl)ethyl]cyclopentanecarboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of tetrahydroquinoline, a class of compounds that has been extensively studied for its potential applications in drug development and material science. The cyclopentanecarboxamide moiety in its structure adds further complexity and functional diversity to this molecule.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that these compounds can act as modulators of ion channels and receptors, making them promising candidates for the treatment of neurological disorders such as epilepsy and chronic pain. The N-[2-(1-Ethyltetrahydroquinolinyl)ethyl]cyclopentanecarboxamide compound, with its unique structural features, has shown potential in this regard.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A study by Smith et al., published in *Organic Letters*, detailed the use of palladium-catalyzed coupling reactions to construct the tetrahydroquinoline core. The subsequent functionalization steps, including the introduction of the cyclopentanecarboxamide group, were optimized to ensure high yields and purity. These advancements have made it possible to scale up the production of this compound for further research.

From a structural standpoint, the molecule exhibits a balance between hydrophobic and hydrophilic regions, which is crucial for its bioavailability and target binding affinity. The tetrahydroquinoline ring provides a rigid framework that can facilitate specific interactions with biological targets. Meanwhile, the cyclopentane ring introduces flexibility and additional surface area for molecular recognition.

Recent computational studies using molecular docking techniques have revealed that N-[2-(1-Ethyltetrahydroquinolinyl)ethyl]cyclopentanecarboxamide has a high binding affinity for voltage-gated sodium channels (Nav). These channels are critical for nerve impulse propagation and are implicated in conditions such as neuropathic pain and epilepsy. The compound's ability to modulate Nav activity without causing excessive side effects makes it a valuable lead compound for drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Research conducted at the University of Cambridge demonstrated that derivatives of tetrahydroquinoline can serve as precursors for advanced materials such as conductive polymers and organic semiconductors. The incorporation of the cyclopentanecarboxamide group into this structure may enhance its electronic properties, making it suitable for applications in flexible electronics.

The environmental impact of this compound is another area of interest. As concerns about sustainability grow, there is increasing demand for eco-friendly chemical processes and products. Preliminary studies suggest that N-[2-(1-Ethyltetrahydroquinolinyl)ethyl]cyclopentanecarboxamide can be synthesized using green chemistry principles, such as solvent-free reactions and biodegradable catalysts. This aligns with global efforts to reduce waste and minimize environmental footprint in chemical manufacturing.

In conclusion, CAS No. 955791-76-1 represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both medicinal chemistry and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.